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The iGeLU study is a multi-center, randomized, controlled trial designed as a head-to-head comparison

between iguratimod and conventional first-line therapy for active lupus nephritis [1].

The table below summarizes its core design elements:

Trial Aspect Description

Official Title Comparison of iguratimod and conventional cyclophosphamide with sequential

azathioprine as treatment of active lupus nephritis (iGeLU study) [1]

ClinicalTrials.gov ID NCT02936375 [1]

Trial Design Multi-center, randomized, open-label, parallel positive-drug controlled [1]

Primary Objective To demonstrate non-inferiority of iguratimod to conventional therapy on renal

remission rate at week 52 [1]

Patient Population 120 patients with biopsy-proven active lupus nephritis from six sites in China

[1]

Intervention (Trial
Group)

Oral iguratimod (50 mg/day) for 52 weeks [1]
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| Control (Active Comparator) | Induction (first 24 weeks): Pulse cyclophosphamide Maintenance (next

24 weeks): Sequential oral azathioprine [1] | | Primary Endpoint | Renal remission rate (complete + partial)

at Week 52 [1] | | Statistical Hypothesis | Non-inferiority [1] |

Understanding the Non-Inferiority Design

The iGeLU study's design choices provide a practical blueprint for non-inferiority trials.

Rationale for a Non-Inferiority Design: The trial tests whether iguratimod is not unacceptably
worse than the current effective standard of care [1] [2]. This approach is suitable when a new
treatment is not expected to be dramatically more effective but may offer other advantages, such as a

better safety profile or oral administration convenience, making it a valuable alternative [2].
The Critical Non-Inferiority Margin: This pre-defined margin is the maximum allowable difference by

which the new treatment can be worse than the active comparator while still being considered "non-
inferior." Setting this margin is a critical step that requires clinical judgment and is subject to

regulatory scrutiny [2]. The iGeLU study protocol would define this margin in its statistical analysis
plan.

Interpreting Results with Confidence Intervals: The success of a non-inferiority trial is determined
by comparing the confidence interval (CI) of the difference between treatments against the non-

inferiority margin (δ). The diagram below illustrates how to interpret different outcomes [2].
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Scenario A: Superiority & Non-Inferiority

Scenario B: Non-Inferiority Only

Scenario C: Non-Inferiority

Scenario D: Inconclusive

Scenario E: Inferior

Non-Inferiority Margin (δ) Zero Difference

CI fully above δ and zero

CI above δ but includes zero

CI above δ but below zero

CI crosses below δ

CI fully below δ

Click to download full resolution via product page

Broader Evidence for Iguratimod in Autoimmune
Diseases

While the iGeLU study focuses on lupus nephritis, evidence from other conditions supports iguratimod's

efficacy and informs its potential use.
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Rheumatoid Arthritis (RA): Multiple meta-analyses conclude that iguratimod monotherapy has
similar efficacy to methotrexate (MTX). One analysis of 12 trials found comparable rates of ACR20,
ACR50, and ACR70 responses at 24 weeks, with a similar profile of adverse events [3]. Another

meta-analysis confirmed that iguratimod, either as monotherapy or in combination, showed higher
ACR20 responses and lower disease activity compared to other DMARDs [4].

Primary Sjögren's Syndrome (pSS): Clinical studies show iguratimod is effective. A 2023
randomized controlled trial found it was superior to hydroxychloroquine in reducing immunoglobulin G

(IgG) levels and disease activity scores (ESSDAI and ESSPRI) [5]. Its mechanism involves
suppressing follicular helper T (Tfh) cell differentiation, which is crucial for B-cell activation and

antibody production [6].

Key Considerations for Your Guide

When creating your comparison guide for a scientific audience, you might consider highlighting these

aspects:

Mechanistic Rationale: Emphasize iguratimod's unique mechanism. It inhibits NF-κB signaling,
suppresses pro-inflammatory cytokines (IL-1, IL-6, IL-8, TNF-α), and directly targets B-cell

differentiation and antibody production [7] [8]. This provides a strong scientific basis for its use in
antibody-driven diseases like lupus nephritis and Sjögren's syndrome.

Trial Design Nuances: The iGeLU study uses a sequential therapy in its control arm (CYC followed
by AZA), which mirrors real-world clinical practice. The experimental arm uses continuous
iguratimod monotherapy, testing a potentially simpler and better-tolerated regimen [1].
Safety Profile: Across studies, iguratimod is generally well-tolerated. Common adverse events are

gastrointestinal, and most can be managed by reducing the dose or stopping the drug. Its safety
profile is considered comparable to methotrexate [3] [7] [4].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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